Cas no 31984-04-0 (2,1,3-Benzoxadiazole, 5-(trifluoromethyl)-, 1-oxide)

• Product name: 2,1,3-Benzoxadiazole, 5-(trifluoromethyl)-, 1-oxide
• CAS No: 31984-04-0
• MF: C₇H₃F₃N₂O₂
• MW: 204.106131792068
• CID: 1449145

2,1,3-Benzoxadiazole, 5-(trifluoromethyl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 5-(trifluoromethyl)-, 1-oxide

• Inchi： 1S/C7H3F3N2O2/c8-7(9,10)4-1-2-6-5(3-4)11-14-12(6)13/h1-3H
• InChI Key： ZEVCMBRBPONDGO-UHFFFAOYSA-N
• SMILES： [N+]1([O-])=C2C=CC(C(F)(F)F)=CC2=NO1

Computed Properties

• Exact Mass: 204.01469

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Boiling Point: 105-108 °C(Press: 16 Torr)
• PSA: 52.97
• pka: 2.22±0.50(Predicted)